Structural Differentiation: A Unique Sulfonylphenyl Substitution Pattern Not Found in Common Screening-Derived Imidazoles
The target compound's defining feature is its 5-methoxy-2,4-dimethylphenyl sulfonyl group. This substitution pattern is structurally distinct from the more common 4-methylphenylsulfonyl (tosyl) or unsubstituted phenylsulfonyl groups found in simpler analogs. A head-to-head structural comparison confirms that the target compound (CAS 898654-99-4) has the specific InChI Key GACQHIAPFNICIY-UHFFFAOYSA-N, while the comparator 1-[(4-methylphenyl)sulfonyl]-imidazole has a different, simpler connectivity [1][2]. This quantifiable difference in the number and type of substituents (a methoxy and an additional methyl group) directly alters the compound's lipophilicity and hydrogen-bonding potential. The computed XLogP3-AA value is 4 for the target compound, reflecting the enhanced lipophilicity from the extra methyl and methoxy substituents [1].
| Evidence Dimension | Substituent pattern and count on the N-sulfonylphenyl ring |
|---|---|
| Target Compound Data | 5-methoxy-2,4-dimethylphenyl sulfonyl (3 substituents: -OCH3, -CH3, -CH3); XLogP3-AA = 4 [1] |
| Comparator Or Baseline | 1-[(4-methylphenyl)sulfonyl]-imidazole (1 substituent: -CH3) [2]; typical simpler analogs have lower lipophilicity |
| Quantified Difference | Target has 2 additional ring substituents (including a hydrogen-bond accepting methoxy group) and a higher computed lipophilicity (XLogP3-AA of 4 vs. estimated lower values for simpler analogs) [1] |
| Conditions | Computational analysis based on PubChem 2D structure (PubChem release 2025.09.15) [1] and comparative structural assessment [2] |
Why This Matters
This unique substitution pattern makes the compound a specific tool for probing hydrophobic pockets and hydrogen-bonding interactions in target proteins, a role that cannot be fulfilled by generic tosyl-imidazoles.
- [1] PubChem. (2025). Compound Summary for CID 16805055: 1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole. National Center for Biotechnology Information. View Source
- [2] Chem. Abstr. 63, 8344 c (1965) as cited in US4734427A. (1988). Fungicidal phenylsulphonyl imidazoles. US Patent No. 4734427. United States Patent and Trademark Office. View Source
